Cas no 21339-66-2 ( )

• Product Name: &nbsp
• CAS No: 21339-66-2
• MF: C₁₅H₁₂OS
• MW: 240.320182800293
• CID: 883679
• PubChem ID: 272706
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyldibenzothiophene-2-carbaldehyde
• 1,4-dimethyldibenzo[b,d]thiophene-2-carbaldehyde
• AC1L6S61
• AC1Q6QBU
• AG-J-60553
• AR-1B7834
• CTK4E6535
• KST-1B1717
• NSC117363
• NSC-117363
•  

• Inchi： 1S/C15H12OS/c1-9-7-11(8-16)10(2)14-12-5-3-4-6-13(12)17-15(9)14/h3-8H,1-2H3
• InChI Key： XQJKKQKGRYUDDQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(C)=C(C=O)C=C(C)C1=2

Computed Properties

• Exact Mass: 240.06096
• Monoisotopic Mass: 240.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.48380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes